Cas no 1855466-94-2 (1-(1-Phenylcyclopentyl)prop-2-en-1-ol)

• Product Name: 1-(1-Phenylcyclopentyl)prop-2-en-1-ol
• CAS No: 1855466-94-2
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• CID: 6064169
• PubChem ID: 165697431
• Update Time: 2025-05-20

1-(1-Phenylcyclopentyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1855466-94-2
• EN300-1864542
• 1-(1-phenylcyclopentyl)prop-2-en-1-ol
• 1-(1-Phenylcyclopentyl)prop-2-en-1-ol

• Inchi： 1S/C14H18O/c1-2-13(15)14(10-6-7-11-14)12-8-4-3-5-9-12/h2-5,8-9,13,15H,1,6-7,10-11H2
• InChI Key： RGJYHDTVOGNDEH-UHFFFAOYSA-N
• SMILES： OC(C=C)C1(C2C=CC=CC=2)CCCC1

Computed Properties

• Exact Mass: 202.135765193g/mol
• Monoisotopic Mass: 202.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(1-Phenylcyclopentyl)prop-2-en-1-ol

Introduction to 1-(1-Phenylcyclopentyl)prop-2-en-1-ol (CAS No. 1855466-94-2)

1-(1-Phenylcyclopentyl)prop-2-en-1-ol, also known by its CAS registry number CAS No. 1855466-94-2, is a versatile organic compound with a unique structure that combines a cyclopentane ring substituted with a phenyl group and a propenol moiety. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. Its structure, which features both aromatic and cyclic aliphatic components, makes it an interesting subject for both academic and industrial research.

The molecular formula of 1-(1-Phenylcyclopentyl)prop-2-en-1-ol is C₁₃H₁₈O, with a molecular weight of approximately 190.27 g/mol. The compound exists as a white crystalline solid under standard conditions and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. Its physical properties make it suitable for various synthetic applications, particularly in the construction of bioactive molecules.

Recent studies have highlighted the potential of 1-(1-Phenylcyclopentyl)prop-2-en-1-ol as a building block in drug discovery. Researchers have explored its ability to act as a chiral auxiliary in asymmetric synthesis, facilitating the construction of complex molecular architectures with high enantioselectivity. This property is particularly valuable in the development of pharmaceutical agents, where stereochemistry plays a critical role in determining efficacy and safety.

In addition to its role in drug discovery, CAS No. 1855466-94-2 has also been investigated for its potential applications in agrochemicals. Studies have shown that derivatives of this compound exhibit promising activity against various plant pathogens, suggesting its utility in the development of fungicides or insecticides. These findings underscore the importance of exploring the biological activity of such compounds to address challenges in agriculture and food security.

The synthesis of 1-(1-Phenylcyclopentyl)prop-2-en-1-ol typically involves multi-step processes that combine principles from organic chemistry, such as nucleophilic substitutions, eliminations, and reductions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste generation.

In conclusion, CAS No. 1855466-94- represents a valuable compound with diverse applications across multiple industries. Its unique structure, coupled with advancements in synthetic methodologies and biological evaluations, positions it as a key player in future research and development efforts.